Cas no 78818-78-7 (2-Methyl-5-(methyldithio)methylfuran)

• Product name: 2-Methyl-5-(methyldithio)methylfuran
• CAS No: 78818-78-7
• MF: C₇H₁₀OS₂
• MW: 174.2837
• CID: 60033
• PubChem ID: 45108274

2-Methyl-5-(methyldithio)methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(methyldithio)methylfuran
• 2,3-Dimethyl-5-(2-methyldisulfanyl)furan
• 2-Methyl-5-(methyldithio)methylfuran,Methyl 5-methylfurfuryl disulfide,2,3-Dimethyl-5-(2-methyldisulfanyl)furan
• METHYL 5-METHYL FURFURYL DISULFIDE
• Furan, 2-methyl-5-(methyldithio)methyl-
• FT-0655769
• 5-methylfurfuryl methyl disulfide
• 2-Methyl-5-[(methyldithio)methyl]furan
• NS00123900
• Methyl 5-methylfurfuryl disulfide
• 2-Methyl-5-((methyldisulfanyl)methyl)furan
• AKOS006303598
• NVRIWCPYIZINPN-UHFFFAOYSA-N
• 78818-78-7
• SCHEMBL5023063
• Q923BU6PAE
• DTXSID901020137
• Furan, 2-methyl-5-[(methyldithio)methyl]-

• Inchi： InChI=1S/C7H10OS2/c1-6-3-4-7(8-6)5-10-9-2/h3-4H,5H2,1-2H3
• InChI Key： NVRIWCPYIZINPN-UHFFFAOYSA-N
• SMILES： CC1=CC=C(CSSC)O1

Computed Properties

• Exact Mass: 174.01700
• Monoisotopic Mass: 174.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.74000
• LogP: 3.09920